Cas no 212321-78-3 (BIBR 1087 SE)

• Product Name: BIBR 1087 SE
• CAS No: 212321-78-3
• Molecular Formula: C₃₂H₃₇N₇O₅
• Molecular Weight: 599.68008
• CID: 1061485

BIBR 1087 SE Properties

Names and Identifiers

• Desethyl Dabigatran Etexilate
• 3-[[2-[[4-[(Z)-N'-hexoxycarbonylcarbamimidoyl]anilino]methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid
• Desethyl Pradaxa
• (E)-3-(2-(((4-(N'-((hexyloxy)carbonyl)carbamimidoyl)phenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoic acid
• BIBR 1087 SE

• InChIKey： UGEWTLXHMYKLCO-UHFFFAOYSA-N
• Inchi： InChI=1S/C32H37N7O5/c1-3-4-5-8-19-44-32(43)37-30(33)22-10-13-24(14-11-22)35-21-28-36-25-20-23(12-15-26(25)38(28)2)31(42)39(18-16-29(40)41)27-9-6-7-17-34-27/h6-7,9-15,17,20,35H,3-5,8,16,18-19,21H2,1-2H3,(H,40,41)(H2,33,37,43)
• SMILES： CCCCCCOC(=O)NC(=N)c1ccc(NCc2nc3cc(ccc3n2C)C(=O)N(CCC(O)=O)c2ccccn2)cc1

Computed Properties

• Exact Mass: 599.28600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 17
• Heavy Atom Count: 44

Experimental Properties

• LogP: 5.89740
• PSA: 165.03000